![molecular formula C16H13BrCl2N2O2S B3677257 3-bromo-N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide](/img/structure/B3677257.png)
3-bromo-N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide
Overview
Description
3-bromo-N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide, also known as BDDAB, is a chemical compound that has shown promising results in scientific research.
Scientific Research Applications
3-bromo-N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide has been studied for its potential as a cancer treatment, specifically for its ability to inhibit the growth of tumor cells. It has also shown promise as an anti-inflammatory and analgesic agent.
Mechanism of Action
3-bromo-N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also has anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, while leaving healthy cells unaffected. It has also been shown to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide in lab experiments is its specificity for cancer cells, which reduces the risk of harming healthy cells. However, further studies are needed to determine its efficacy and potential side effects in humans.
Future Directions
Possible future directions for 3-bromo-N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-ethoxybenzamide research include optimizing its synthesis method, further exploring its potential as a cancer treatment, and investigating its effects on other diseases such as arthritis and Alzheimer's. Additionally, research could focus on developing derivatives of this compound with improved efficacy and reduced toxicity.
Properties
IUPAC Name |
3-bromo-N-[(3,4-dichlorophenyl)carbamothioyl]-4-ethoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrCl2N2O2S/c1-2-23-14-6-3-9(7-11(14)17)15(22)21-16(24)20-10-4-5-12(18)13(19)8-10/h3-8H,2H2,1H3,(H2,20,21,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WERUMRBCPSKEMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)Cl)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrCl2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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